Cas no 885522-83-8 (6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID)

• Product Name: 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID
• CAS No: 885522-83-8
• MF: C₈H₄FN₃O₄
• MW: 225.133464813232
• CID: 3031155
• PubChem ID: 24728382
• Update Time: 2025-09-28

6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID
• 885522-83-8
• 6-fluoro-4-nitro-1H-indazole-3-carboxylic acid

• Inchi： 1S/C8H4FN3O4/c9-3-1-4-6(5(2-3)12(15)16)7(8(13)14)11-10-4/h1-2H,(H,10,11)(H,13,14)
• InChI Key： WPFFBDIIRBNTAW-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C(C(=O)O)=NNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.01858378Da
• Monoisotopic Mass: 225.01858378Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 548.9±45.0 °C at 760 mmHg
• Flash Point: 285.7±28.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID

Introduction to 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID (CAS No. 885522-83-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID, identified by the chemical identifier CAS No. 885522-83-8, represents a structurally intriguing compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. The compound’s unique scaffold, combining a fluorine substituent, a nitro group, and an indazole core, endows it with a distinctive set of physicochemical properties that make it a promising candidate for further exploration in drug discovery and molecular research.

The indazole moiety, a bicyclic aromatic system consisting of a benzene ring fused to a pyrazole ring, is well-documented for its broad spectrum of biological activities. This heterocyclic structure has been extensively studied for its potential in developing antimicrobial, antiviral, and anticancer agents. The introduction of fluorine at the 6-position and a nitro group at the 4-position further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has become increasingly prevalent due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles. The fluorine atom in 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID is strategically positioned to interact with specific residues in protein targets, thereby enhancing the compound’s efficacy. Similarly, the nitro group serves as a strong electron-withdrawing moiety, influencing the molecule’s reactivity and interactions with biological systems.

One of the most compelling aspects of 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID is its potential as a building block for more complex derivatives. The carboxylic acid functionality at the 3-position allows for further chemical modifications, enabling researchers to tailor the compound’s properties for specific applications. This versatility has made it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of indazole derivatives in addressing various therapeutic challenges. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that indazole-based compounds exhibit significant activity against multiple drug-resistant bacterial strains. The structural features of 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID align well with these findings, suggesting its potential utility in combating infections caused by Gram-negative bacteria.

The nitro group in 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID also plays a crucial role in modulating the compound’s bioactivity. Nitroaromatic compounds are known for their ability to interact with enzymes and receptors through hydrogen bonding and dipole-dipole interactions. This property has been exploited in developing drugs that target specific enzymatic pathways involved in cancer progression. Preliminary computational studies suggest that 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID may bind to certain kinases, inhibiting their activity and thereby suppressing tumor growth.

The fluorine atom at the 6-position adds another layer of complexity to the compound’s biological interactions. Fluorinated indazoles have been shown to exhibit enhanced stability against metabolic degradation, allowing them to remain active within biological systems for longer periods. This characteristic is particularly valuable in drug development, where prolonged half-life can lead to improved therapeutic outcomes.

Moreover, the carboxylic acid functionality provides an opportunity for covalent binding strategies, which can enhance drug delivery systems and improve target specificity. Researchers have explored various prodrug approaches involving 6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID, aiming to enhance its solubility and bioavailability while maintaining or even increasing its therapeutic efficacy.

In conclusion,6-FLUORO-4-NITRO-3-(1H)INDAZOLE CARBOXYLIC ACID (CAS No. 885522-83-8) represents a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—comprising a fluorine substituent, a nitro group, and an indazole core—make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.